4,4'-Methylenebis(2-chloro-N-methylaniline)
Description
4,4’-Methylenebis(2-chloro-N-methylaniline) is an organic compound that belongs to the class of aromatic amines. It is characterized by the presence of two chloro-substituted aniline groups connected by a methylene bridge. This compound is known for its applications in the production of high-performance polyurethane elastomers and other industrial materials.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4,4’-Methylenebis(2-chloro-N-methylaniline) typically involves the reaction of 2-chloroaniline with formaldehyde under acidic conditions. The reaction proceeds through the formation of an intermediate, which then undergoes further reaction to yield the final product. The reaction conditions often include the use of hydrochloric acid as a catalyst and a controlled temperature to ensure the desired product formation.
Industrial Production Methods: In industrial settings, the production of 4,4’-Methylenebis(2-chloro-N-methylaniline) is carried out in large-scale reactors where the reactants are continuously fed, and
Properties
CAS No. |
62952-05-0 |
|---|---|
Molecular Formula |
C15H16Cl2N2 |
Molecular Weight |
295.2 g/mol |
IUPAC Name |
2-chloro-4-[[3-chloro-4-(methylamino)phenyl]methyl]-N-methylaniline |
InChI |
InChI=1S/C15H16Cl2N2/c1-18-14-5-3-10(8-12(14)16)7-11-4-6-15(19-2)13(17)9-11/h3-6,8-9,18-19H,7H2,1-2H3 |
InChI Key |
WVWLOLTVKJAVJR-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C=C(C=C1)CC2=CC(=C(C=C2)NC)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{4-[3-(4-tert-Butylphenoxy)propoxy]phenyl}ethan-1-one](/img/structure/B14496798.png)
![{[(2-Methylprop-1-en-1-yl)sulfanyl]methyl}benzene](/img/structure/B14496812.png)
![4-[(2Z)-5-chloro-2-[(2E)-2-[[5-chloro-3-(4-sulfobutyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]butylidene]-1,3-benzothiazol-3-yl]butane-1-sulfonate;N,N-diethylethanamine](/img/structure/B14496818.png)
